molecular formula C7H4ClN3O2 B8782990 4-Chloro-3-ethynyl-5-nitropyridin-2-amine

4-Chloro-3-ethynyl-5-nitropyridin-2-amine

Cat. No.: B8782990
M. Wt: 197.58 g/mol
InChI Key: ISDNXVNDHPPFSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-3-ethynyl-5-nitropyridin-2-amine is a useful research compound. Its molecular formula is C7H4ClN3O2 and its molecular weight is 197.58 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H4ClN3O2

Molecular Weight

197.58 g/mol

IUPAC Name

4-chloro-3-ethynyl-5-nitropyridin-2-amine

InChI

InChI=1S/C7H4ClN3O2/c1-2-4-6(8)5(11(12)13)3-10-7(4)9/h1,3H,(H2,9,10)

InChI Key

ISDNXVNDHPPFSB-UHFFFAOYSA-N

Canonical SMILES

C#CC1=C(C(=CN=C1N)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of 4-chloro-5-nitro-3-((trimethylsilyl)ethynyl)pyridin-2-amine (2.36 g, 8.76 mmol) in DMF (30 mL) was added potassium fluoride on alumina (40 wt %, 3.2 g, 22 mmol). The suspension was stirred at about ambient temperature for about 2 h. Activated charcoal (0.23 g) was added and the suspension was filtered though Celite®, washed with DMF (200 mL). The solvent was removed under reduced pressure and the residue was triturated with petroleum ether (50 mL, b.p. 30-60° C.). The solid was filtered, washed with petroleum ether (4×25 mL, b.p. 30-60° C.), and dried in vacuo to give 4-chloro-3-ethynyl-5-nitropyridin-2-amine (2.12 g, 89%) as a brown solid: LC/MS (Table 1, Method c) Rt=1.32 min; MS m/z 196 (M−H)−.
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0.23 g
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